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Compound of Interest

Compound Name:
Chlorobis(cyclooctene)rhodium

dimer

Cat. No.: B12439840

Get Quote

Executive Summary
Chlorobis(cyclooctene)rhodium(I) dimer, commonly abbreviated as [RhCl(coe)₂]₂, is a premier

organometallic precatalyst widely utilized in drug discovery and advanced organic synthesis.[1]

[2] Its utility stems from the lability of the cyclooctene (COE) ligands, which allows for facile

substitution by phosphines or N-heterocyclic carbenes (NHCs) to generate active catalytic

species in situ.[2]

However, this chemical utility introduces specific safety and handling mandates.[2] As a

Rhodium(I) species, it is air-sensitive and poses acute toxicity risks via inhalation, ingestion,

and dermal contact.[2] This guide synthesizes Safety Data Sheet (SDS) parameters with

practical laboratory protocols to ensure both personnel safety and experimental integrity.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]
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Parameter Data

Chemical Name Chlorobis(cyclooctene)rhodium(I) dimer

Synonyms
[RhCl(coe)₂]₂; Di-μ-

chlorotetrakis(cyclooctene)dirhodium(I)

CAS Number 12279-09-3

Molecular Formula C₃₂H₅₆Cl₂Rh₂

Molecular Weight 717.51 g/mol

Appearance Orange to red-brown crystalline powder

Melting Point ~190 °C (decomposition)

Solubility
Soluble in Dichloromethane (DCM), Toluene,

THF; Insoluble in water

Stability

Air-sensitive; Hygroscopic.[1][2][3] Decomposes

slowly in air; rapid decomposition in solution if

exposed to oxygen.[2]

Hazard Identification (GHS Classification)
Based on GHS (Globally Harmonized System) standards.

Signal Word:WARNING

Health Hazards
The compound exhibits Acute Toxicity (Category 4) across all major exposure routes.[2][4]
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Hazard Code Hazard Statement Clinical/Safety Implication

H302 Harmful if swallowed

Rhodium salts can be

nephrotoxic and hepatotoxic.

[2]

H312 Harmful in contact with skin

Dermal absorption is a viable

pathway for systemic toxicity.

[2]

H332 Harmful if inhaled

Dust/aerosol inhalation risks

lung irritation and systemic

absorption.[2]

H315 Causes skin irritation

Contact dermatitis risk;

requires immediate washing.

[2]

H319 Causes serious eye irritation

Risk of corneal damage from

particulate abrasion and

chemical irritation.[2]

H335 May cause respiratory irritation

Target organ: Respiratory

system.[2][5][3][6] Use local

exhaust ventilation.[2]

Precautionary Strategy
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][6]

Remove contact lenses if present and easy to do.[2][6]

Technical Handling Protocols (Air-Sensitive
Workflow)
The Mechanism of Instability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorobis_cyclooctene_rhodium_I_-Dimer
https://www.sigmaaldrich.com/SG/en/product/aldrich/377155
https://www.echemi.com/produce/pr2503047206-chlorobiscyclooctenerhodiumi-dimer.html
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.sigmaaldrich.com/US/en/sds/aldrich/338370?userType=undefined
https://www.echemi.com/produce/pr2503047206-chlorobiscyclooctenerhodiumi-dimer.html
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.echemi.com/produce/pr2503047206-chlorobiscyclooctenerhodiumi-dimer.html
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.echemi.com/produce/pr2503047206-chlorobiscyclooctenerhodiumi-dimer.html
https://www.americanelements.com/chlorobis-cyclooctene-rhodium-i-dimer-12279-09-3
https://www.echemi.com/produce/pr2503047206-chlorobiscyclooctenerhodiumi-dimer.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12439840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The [RhCl(coe)₂]₂ complex relies on the coordination of the cyclooctene alkene to the Rh(I)

center.[2] Oxygen exposure leads to the oxidation of the alkene ligands or the metal center

itself (Rh(I)

Rh(III)), irreversibly deactivating the catalyst and potentially forming unidentified rhodium
oxides.[2] Therefore, inert atmosphere techniques are mandatory not just for safety, but for
scientific success.[2]

Workflow Visualization: Inert Handling
The following diagram outlines the decision logic for handling this compound to maintain

catalytic activity and safety.
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Start: [RhCl(coe)2]2 Handling

Storage: < 0°C (Freezer)
Under Argon/Nitrogen

Select Environment

Retrieval

Glovebox (Preferred)
O2 < 0.5 ppm

High Precision/Long Storage

Schlenk Line
(Vacuum/Inert Cycles)

Quick Use/Solution Transfer

Weighing & Transfer
(Anti-static gun recommended)

Under N2 flow

Add Degassed Solvent
(Freeze-Pump-Thaw)

Reaction Setup
(Ligand Exchange/Catalysis)

Click to download full resolution via product page

Caption: Figure 1.[2] Inert atmosphere handling workflow for [RhCl(coe)₂]₂ to prevent catalyst

deactivation.

Protocol: Schlenk Line Transfer
Preparation: Flame-dry all glassware under vacuum. Backfill with dry Nitrogen or Argon.[2]
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Retrieval: Remove the container from the freezer and allow it to warm to room temperature

before opening to prevent water condensation on the solid.

Weighing: Ideally, weigh inside a glovebox. If using a Schlenk line, weigh quickly into a tared

Schlenk tube under a strong counter-flow of inert gas.[2]

Solvation: Use only anhydrous, degassed solvents (e.g., DCM or Toluene sparged with N₂ or

processed via Freeze-Pump-Thaw).[2]

Emergency Response & First Aid
In the event of exposure, the response must be rapid to mitigate the acute toxicity risks

(H302/H312/H332).[2]

Emergency Decision Tree

Exposure Incident

Inhalation

Skin Contact

Eye Contact

Ingestion

Remove to Fresh Air
Support Breathing

Call Physician

Brush off loose particles
Wash with soap/water (15 min)

Remove contam. clothing

Rinse w/ water (15 min)
Lift eyelids

Consult Ophthalmologist

Rinse mouth
Do NOT induce vomiting

Call Poison Control

Click to download full resolution via product page

Caption: Figure 2. Immediate response protocols for [RhCl(coe)₂]₂ exposure incidents.

Fire Fighting Measures[9]
Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]
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Specific Hazards: Emits toxic fumes under fire conditions, including Hydrogen Chloride (HCl)

gas and Rhodium oxides.[2]

PPE: Firefighters must wear Self-Contained Breathing Apparatus (SCBA).[2][4]

Storage and Disposal
Storage Requirements[1][3][10]

Temperature: Store at 2–8°C (Refrigerator) or < -20°C (Freezer) for long-term stability.

Atmosphere: Strictly under Inert Gas (Argon or Nitrogen).[2]

Container: Keep tightly closed. Use Parafilm or electrical tape to seal caps if stored outside a

glovebox.[2]

Waste Disposal
Segregation: Do not mix with general organic waste.[2] Segregate into "Heavy Metal Waste"

or specific "Rhodium Waste" streams if available for reclamation.[2]

Protocol: Dissolve in a compatible solvent and dispose of via a licensed hazardous waste

contractor.[2] Rhodium is a precious metal; check with your EHS department regarding

recovery programs.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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